2-Methyl-6-(methylsulfonyl)pyridin-3-ol
Cat. No. B8773879
M. Wt: 187.22 g/mol
InChI Key: COFZHMVKTKXPBM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08188098B2
Procedure details
Acetic acid 6-methanesulfonyl-2-methyl-pyridin-3-yl ester (331 mg, 1.44 mmol) was added to 4 M aqueous sodium hydroxide solution (2 mL) at 0° C. to give a suspension, and the mixture was stirred at 0° C. for 15 min and then at room temperature for 1 h. 2 M Aqueous hydrochloric acid was added to bring the pH to 6, and the mixture was extracted four times with ethyl acetate. The organic layers were combined and the solvent was evaporated under vacuum to give 6-methanesulfonyl-2-methyl-pyridin-3-ol (261 mg, 97%) as a solid. 1H NMR (300 MHz, DMSO-d6) δ 2.38 (s, 3H), 3.13 (s, 3H), 7.29 (d, 1H, J=8.4 Hz), 7.72 (d, 1H, J=8.2 Hz), 11.01 (br s, 1H).
Name
Acetic acid 6-methanesulfonyl-2-methyl-pyridin-3-yl ester
Quantity
331 mg
Type
reactant
Reaction Step One
Yield
97%
Identifiers
|
REACTION_CXSMILES
|
[CH3:1][S:2]([C:5]1[N:10]=[C:9]([CH3:11])[C:8]([O:12]C(=O)C)=[CH:7][CH:6]=1)(=[O:4])=[O:3].[OH-].[Na+].Cl>>[CH3:1][S:2]([C:5]1[N:10]=[C:9]([CH3:11])[C:8]([OH:12])=[CH:7][CH:6]=1)(=[O:4])=[O:3] |f:1.2|
|
Inputs
Step One
|
Name
|
Acetic acid 6-methanesulfonyl-2-methyl-pyridin-3-yl ester
|
|
Quantity
|
331 mg
|
|
Type
|
reactant
|
|
Smiles
|
CS(=O)(=O)C1=CC=C(C(=N1)C)OC(C)=O
|
|
Name
|
|
|
Quantity
|
2 mL
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[Na+]
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
0 °C
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
the mixture was stirred at 0° C. for 15 min
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to give a suspension
|
WAIT
|
Type
|
WAIT
|
|
Details
|
at room temperature for 1 h
|
|
Duration
|
1 h
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
the mixture was extracted four times with ethyl acetate
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solvent was evaporated under vacuum
|
Outcomes
Product
Details
Reaction Time |
15 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CS(=O)(=O)C1=CC=C(C(=N1)C)O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 261 mg | |
| YIELD: PERCENTYIELD | 97% | |
| YIELD: CALCULATEDPERCENTYIELD | 96.8% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
